Cas no 54476-34-5 (5H-Pyrrolo[3,4-d]pyrimidine-2,4-diamine,6,7-dihydro-6-(phenylmethyl)-)

• Product Name: 5H-Pyrrolo[3,4-d]pyrimidine-2,4-diamine,6,7-dihydro-6-(phenylmethyl)-
• CAS No: 54476-34-5
• MF: C₁₃H₁₅N₅
• MW: 241.291701555252
• CID: 386746
• PubChem ID: 267685
• Update Time: 2025-04-19

5H-Pyrrolo[3,4-d]pyrimidine-2,4-diamine,6,7-dihydro-6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-d]pyrimidine-2,4-diamine,6,7-dihydro-6-(phenylmethyl)-
• 6-benzyl-5,7-dihydropyrrolo[3,4-d]pyrimidine-2,4-diamine
• 6-benzyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2,4-diamine
• AC1L6IOP
• AC1Q4VFD
• AG-J-39005
• AR-1H1015
• CTK5A1209
• NSC107253
• 54476-34-5
• 6-Benzyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2,4-diamine #
• 6-Benzyl-2,4-diamino-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• 6-benzyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,4-diamine
• WEPYXNZERLMONG-UHFFFAOYSA-N
• NSC-107253
• DTXSID60296043

• Inchi： 1S/C13H15N5/c14-12-10-7-18(6-9-4-2-1-3-5-9)8-11(10)16-13(15)17-12/h1-5H,6-8H2,(H4,14,15,16,17)
• InChI Key： WEPYXNZERLMONG-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2C(=C(N)N=C(N)N=2)C1

Computed Properties

• Exact Mass: 241.13295
• Monoisotopic Mass: 241.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 483.3°C at 760 mmHg
• Flash Point: 246.1°C
• Refractive Index: 1.727
• PSA: 81.06
• LogP: 2.25710